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Compound of Interest

Compound Name: 4-tert-Butylbenzyl bromide

Cat. No.: B108752 Get Quote

An In-depth Technical Guide to 4-tert-butylbenzyl bromide: Properties, Synthesis, and

Reactivity

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-tert-butylbenzyl bromide, a key

intermediate in organic synthesis. It details the compound's various synonyms and chemical

identifiers to aid in literature searches and material procurement. A summary of its key physical

and chemical properties is presented in a structured format. This guide also offers detailed

experimental protocols for the synthesis of 4-tert-butylbenzyl bromide and its subsequent use

in a representative nucleophilic substitution reaction. Furthermore, visual diagrams of the

experimental workflows are provided to facilitate understanding and implementation in a

laboratory setting. This document is intended to be a valuable resource for researchers and

professionals in chemistry and drug development.

Chemical Identity and Synonyms
4-tert-butylbenzyl bromide is a substituted aromatic halide widely used in organic synthesis.

Due to its common use, it is referenced in chemical literature and commercial catalogs under a

variety of names. A comprehensive list of these synonyms and identifiers is crucial for efficient

literature review and sourcing.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b108752?utm_src=pdf-interest
https://www.benchchem.com/product/b108752?utm_src=pdf-body
https://www.benchchem.com/product/b108752?utm_src=pdf-body
https://www.benchchem.com/product/b108752?utm_src=pdf-body
https://www.benchchem.com/product/b108752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Synonyms and Identifiers for 4-tert-butylbenzyl bromide

Type Identifier

Systematic Name 1-(Bromomethyl)-4-(1,1-dimethylethyl)benzene

Common Synonyms p-tert-Butylbenzyl bromide[1]

1-(Bromomethyl)-4-tert-butylbenzene[1]

α-Bromo-4-(tert-butyl)toluene

1-tert-Butyl-4-(bromomethyl)benzene

4-(tert-Butyl)benzyl bromide[1]

Benzene, 1-(bromomethyl)-4-(1,1-

dimethylethyl)-[1]

Toluene, α-bromo-p-tert-butyl-

4-tert-Butylphenylmethyl bromide

Bromo(4-tert-butylphenyl)methane

α-Brom-4-(tert-butyl)toluol

CAS Number 18880-00-7

EC Number 242-643-1

Beilstein Registry Number 471674

MDL Number MFCD00000180

PubChem CID 87836

Physicochemical Properties
The physical and chemical properties of 4-tert-butylbenzyl bromide are essential for its

handling, storage, and use in chemical reactions. Below is a summary of its key quantitative

data.

Table 2: Quantitative Data for 4-tert-butylbenzyl bromide
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Property Value

Molecular Formula C₁₁H₁₅Br[2]

Molecular Weight 227.14 g/mol [2]

Appearance Clear, colorless to light yellow liquid

Melting Point 8-12 °C (lit.)

Boiling Point 93-94 °C at 1.5 mmHg (lit.)

Density 1.236 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.545 (lit.)

Flash Point >110 °C (>230 °F) - closed cup[3]

InChI Key QZNQSIHCDAGZIA-UHFFFAOYSA-N

Canonical SMILES CC(C)(C)C1=CC=C(C=C1)CBr[1]

Experimental Protocols
Synthesis of 4-tert-butylbenzyl bromide from 4-tert-
butyltoluene
This protocol describes the synthesis of 4-tert-butylbenzyl bromide via the bromination of 4-

tert-butyltoluene using N-bromosuccinimide (NBS) as the bromine source and benzoyl peroxide

as a radical initiator.[2]

Materials:

4-tert-butyltoluene (14.8 g, 0.10 mol)

N-bromosuccinimide (NBS) (17.8 g, 0.10 mol)

Benzoyl peroxide (200 mg)

Carbon tetrachloride (CCl₄)

Hexane
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Magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask, dissolve 4-tert-butyltoluene in carbon tetrachloride.

Add N-bromosuccinimide and benzoyl peroxide to the solution.

Heat the reaction mixture to reflux for 2 hours.

After reflux, cool the mixture to room temperature.

Filter the mixture to remove the insoluble material (succinimide).

Wash the filtrate with carbon tetrachloride.

Concentrate the filtrate under reduced pressure to obtain a residue.

Dissolve the resulting residue in hexane.

Dry the hexane solution with magnesium sulfate.

Evaporate the solvent under reduced pressure to yield the final product, 4-tert-butylbenzyl
bromide. The reported yield for this procedure is approximately 100% (22.7 g).[2]

Nucleophilic Substitution Reaction: Synthesis of 4-tert-
butylbenzyl iodide
This protocol outlines a nucleophilic substitution reaction where 4-tert-butylbenzyl bromide is

converted to 4-tert-butylbenzyl iodide using potassium iodide. This type of reaction is a

common application of 4-tert-butylbenzyl bromide in organic synthesis.[2][4][5]

Materials:

4-tert-butylbenzyl bromide

Potassium iodide (KI)
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Apolar solvent (e.g., a continuous phase for a slurry)

Ordered mesoporous material (e.g., silica)

Deionized water

Procedure: This procedure describes a reaction performed in a slurry of ordered mesoporous

material, which can be adapted for other biphasic or homogeneous systems.[5]

Prepare an aqueous solution of potassium iodide.

Impregnate the pores of the ordered mesoporous material with the aqueous KI solution.

Create a concentrated slurry of the KI-impregnated mesoporous material in an apolar

solvent.

Add the lipophilic reactant, 4-tert-butylbenzyl bromide, to the continuous apolar phase of

the slurry.

Maintain continuous stirring of the reaction mixture.

Monitor the reaction progress by a suitable analytical method (e.g., GC-MS, TLC).

Upon completion, separate the solid mesoporous material from the liquid phase.

The resulting solution contains the product, 4-tert-butylbenzyl iodide. Further purification may

be performed if necessary.

Visualized Workflows and Relationships
To better illustrate the processes described, the following diagrams are provided in the DOT

language for Graphviz.
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Caption: Synthesis workflow for 4-tert-butylbenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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